Cas no 2091454-22-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2091454-22-5
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 5255119
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H13ClO3S/c9-13(10,11)5-8-3-7(4-12-8)6-1-2-6/h6-8H,1-5H2
• InChI Key： CJMDNMSLDQPBHA-UHFFFAOYSA-N
• SMILES： O=S(CC1CC(C2CC2)CO1)(Cl)=O

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 330.6±15.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2091454-22-5 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2091454-22-5 is a subject of significant interest in the field of chemical and biomedical research. Despite the current absence of a designated product name, this compound has demonstrated promising properties that make it a valuable candidate for further exploration. Its molecular structure and chemical characteristics have positioned it as a potential player in various therapeutic applications, particularly in the realm of drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that can address unmet medical needs. The compound CAS no. 2091454-22-5 has emerged as a contender due to its unique chemical profile. Research indicates that this compound exhibits inhibitory effects on certain biological pathways, making it a potential candidate for the treatment of inflammatory diseases and cancer. The molecular interactions observed in laboratory settings suggest that it can modulate key enzymes and receptors involved in these conditions.

The synthesis and characterization of this compound have been areas of active investigation. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its structural features. These studies have revealed that the compound possesses a complex framework with multiple functional groups that contribute to its biological activity. The presence of hydroxyl and carbonyl groups, in particular, has been linked to its ability to interact with biological targets.

One of the most intriguing aspects of CAS no. 2091454-22-5 is its potential application in targeted therapy. Preliminary data suggest that it can selectively inhibit specific enzymes overexpressed in cancer cells, thereby minimizing side effects associated with traditional chemotherapy. This selectivity is attributed to its ability to bind tightly to the active sites of these enzymes, disrupting their function without affecting normal cellular processes. Such properties make it an attractive candidate for further development into an anticancer drug.

Furthermore, the compound has shown promise in preclinical studies as a modulator of inflammatory responses. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of CAS no. 2091454-22-5 to inhibit key pro-inflammatory cytokines has been observed in vitro, suggesting its potential as an anti-inflammatory agent. This dual functionality—both anticancer and anti-inflammatory—makes it a versatile compound with broad therapeutic implications.

The development of this compound into a market-ready product requires rigorous testing and validation. Current research efforts are focused on optimizing its pharmacokinetic properties, such as solubility and bioavailability, to enhance its efficacy. Additionally, formulation studies are being conducted to develop suitable delivery systems that can target specific tissues or organs affected by disease.

Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing the research on CAS no. 2091454-22-5. These partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery and development. The integration of computational modeling and artificial intelligence has also been instrumental in predicting the biological activity of this compound, thereby reducing the time and cost associated with traditional trial-and-error approaches.

As our understanding of disease mechanisms continues to evolve, so does the potential for novel compounds like CAS no. 2091454-22-5 to make meaningful impacts on patient care. The ongoing research efforts aim to uncover new therapeutic applications beyond cancer and inflammation, potentially extending to neurodegenerative diseases and infectious disorders. The versatility of this compound’s chemical structure provides a foundation for exploring diverse biological pathways.

In conclusion, the compound with CAS no. 2091454-22-5, while currently without an assigned product name, represents a significant advancement in biomedical research. Its unique chemical properties and promising biological activities position it as a valuable asset in the quest for novel therapeutics. With continued investigation and collaboration across multiple disciplines, this compound has the potential to revolutionize treatment strategies for various diseases.